Cas no 1251629-39-6 (4-[(3-acetylphenyl)amino]-N,N-diethyl-7-methyl-1,8-naphthyridine-3-carboxamide)

• Product Name: 4-[(3-acetylphenyl)amino]-N,N-diethyl-7-methyl-1,8-naphthyridine-3-carboxamide
• CAS No: 1251629-39-6
• MF: C₂₂H₂₄N₄O₂
• MW: 376.451564788818
• CID: 5396702
• Update Time: 2025-08-05

4-[(3-acetylphenyl)amino]-N,N-diethyl-7-methyl-1,8-naphthyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-(3-acetylanilino)-N,N-diethyl-7-methyl-1,8-naphthyridine-3-carboxamide
• 4-[(3-acetylphenyl)amino]-N,N-diethyl-7-methyl-1,8-naphthyridine-3-carboxamide

• Inchi： 1S/C22H24N4O2/c1-5-26(6-2)22(28)19-13-23-21-18(11-10-14(3)24-21)20(19)25-17-9-7-8-16(12-17)15(4)27/h7-13H,5-6H2,1-4H3,(H,23,24,25)
• InChI Key： LBFIBSJBGJEBGP-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=C(C)N=2)C(NC2=CC=CC(C(C)=O)=C2)=C(C(N(CC)CC)=O)C=1

Additional information on 4-[(3-acetylphenyl)amino]-N,N-diethyl-7-methyl-1,8-naphthyridine-3-carboxamide

Comprehensive Overview of 4-[(3-acetylphenyl)amino]-N,N-diethyl-7-methyl-1,8-naphthyridine-3-carboxamide (CAS No. 1251629-39-6)

4-[(3-acetylphenyl)amino]-N,N-diethyl-7-methyl-1,8-naphthyridine-3-carboxamide (CAS No. 1251629-39-6) is a specialized organic compound with a unique molecular structure that has garnered significant interest in pharmaceutical and biochemical research. This compound belongs to the 1,8-naphthyridine family, a class of heterocyclic compounds known for their diverse biological activities. The presence of the acetylphenyl and diethylcarboxamide moieties in its structure enhances its potential for interaction with various biological targets, making it a subject of ongoing scientific exploration.

The compound's molecular formula and weight, along with its precise structural configuration, contribute to its distinct physicochemical properties. Researchers have noted its solubility in organic solvents, stability under controlled conditions, and potential for modification to enhance bioavailability. These characteristics make 4-[(3-acetylphenyl)amino]-N,N-diethyl-7-methyl-1,8-naphthyridine-3-carboxamide a promising candidate for further development in drug discovery programs.

In recent years, the scientific community has shown growing interest in 1,8-naphthyridine derivatives due to their applications in medicinal chemistry. The compound's N,N-diethylcarboxamide group, in particular, has been linked to enhanced binding affinity for certain enzymatic targets, which could be leveraged in the design of novel therapeutics. This aligns with current trends in personalized medicine and targeted drug delivery, where researchers are actively seeking compounds with high specificity and low off-target effects.

The synthesis of 4-[(3-acetylphenyl)amino]-N,N-diethyl-7-methyl-1,8-naphthyridine-3-carboxamide typically involves multi-step organic reactions, with careful attention to reaction conditions and purification methods to ensure high yield and purity. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize the compound and verify its structural integrity. These quality control measures are critical for researchers who require highly pure samples for their investigations.

From a commercial perspective, the demand for specialized naphthyridine derivatives like CAS 1251629-39-6 has been steadily increasing, particularly in the pharmaceutical and biotechnology sectors. The compound's potential applications span various therapeutic areas, including but not limited to neurological disorders and metabolic diseases. This broad applicability has positioned it as a valuable building block in drug development pipelines.

Storage and handling recommendations for 4-[(3-acetylphenyl)amino]-N,N-diethyl-7-methyl-1,8-naphthyridine-3-carboxamide typically suggest protection from light and moisture, with optimal storage temperatures ranging between 2-8°C for long-term preservation. These conditions help maintain the compound's stability and ensure consistent performance in research applications. Proper material safety data sheets should always be consulted before working with this or any other chemical compound.

The future research directions for CAS 1251629-39-6 may include further exploration of its pharmacokinetic properties, potential synergistic effects with other therapeutic agents, and optimization of its chemical structure for enhanced biological activity. As the scientific understanding of 1,8-naphthyridine-based compounds continues to evolve, this particular derivative may find new applications in emerging areas of biomedical research.

For researchers interested in obtaining 4-[(3-acetylphenyl)amino]-N,N-diethyl-7-methyl-1,8-naphthyridine-3-carboxamide, it's important to source the compound from reputable suppliers who can provide comprehensive analytical data and certificates of analysis. The purity grade required will depend on the specific application, with pharmaceutical-grade materials demanding the highest standards of quality control and documentation.

In conclusion, 4-[(3-acetylphenyl)amino]-N,N-diethyl-7-methyl-1,8-naphthyridine-3-carboxamide (CAS No. 1251629-39-6) represents an intriguing compound with significant potential in various research domains. Its unique structural features and demonstrated biological activities make it a valuable subject for continued investigation, particularly in the context of modern drug discovery approaches that emphasize molecular specificity and targeted therapeutic effects.